65-49-6

4-Aminosalicylic acid

In Stock

• CAS RN:
• 65-49-6

• Formula:
• C7H7NO3

• InChI:
• InChI=1S/C7H7NO3/c8-4-1-2-5(7(10)11)6(9)3-4/h1-3,9H,8H2,(H,10,11)

• InChIKey:
• WUBBRNOQWQTFEX-UHFFFAOYSA-N

• 4-Aminosalicylic acid is an antimetabolite of p-aminobenzoic acid (PABA; ) that has antibacterial activity. It is active against streptomycin-sensitive and -resistant strains of M. tuberculosis (MICs = 0.78 and 0.39 µg/ml, respectively), an effect that can be reversed by PABA. 4-Aminosalicylic acid is an alternative substrate for mycobacterial dihydropteroate synthase (FolP1) and misincorporation into the folate pathway leads to accumulation of several folate-dependent metabolites including serine, homocysteine, dUMP, and AICAR, markers of folate pathway inhibition, in a concentration-dependent manner. It reverses manganese-induced increases in rat hippocampal levels of NOD-like receptor protein 3 (NLRP3), cleaved caspase-1, and phosphorylated p65, markers of NLRP3 inflammasome-dependent pyroptosis, when administered at a dose of 300 mg/kg. 4-Aminosalycilic acid is also...

Tetraethylphosphonium tetrafluoroborate

In Stock

• CAS RN:
• 665-49-6

• Formula:
• C8H20BF4P

• InChI:
• InChI=1S/C8H20P.BF4/c1-5-9(6-2,7-3)8-4;2-1(3,4)5/h5-8H2,1-4H3;/q+1;-1

• InChIKey:
• IOQILLMTUOVXHI-UHFFFAOYSA-N

• Tetraethylphosphonium tetrafluoroborate is a useful research compound. Its molecular formula is C8H20BF4P and its molecular weight is 234.03 g/mol. The purity is usually 95%.

Chloroform-d

In Stock

• CAS RN:
• 865-49-6

• Formula:
• CHCl3

• InChI:
• InChI=1S/CHCl3/c2-1(3)4/h1H/i1D

• InChIKey:
• HEDRZPFGACZZDS-MICDWDOJSA-N

• Chloroform-d (Deuterochloroform, CDCl₃), deuterated chloroform, is a standard purity solvent for NMR (Nuclear Magnetic Resonance) analyses. It is widely employed in high resolution NMR studies due to its high chemical and isotopic purity. Quantitaive infrared spectral investigations of carbon-deuterium stretching bands of chloroform-d in various organic solvents have been reported. Raman difference spectroscopic studies of mixtures of chloroform-d and liquid chloroform have been conducted to evaluate frequency shifts in the ν ₁ and ν ₂ bands of CHCl₃ and CDCl₃.
  Chloroform-d (deuterochloroform, CDCl₃) is a deuterated NMR solvent useful in NMR-based research and analyses. It may be synthesized by reacting trichloroacetophenone and sodium deuteroxide. The influence of the number of pulses on...

Camphidine

• CAS RN:
• 465-49-6

• Formula:
• C10H19N

• InChI:
• InChI=1S/C10H19N/c1-9(2)8-4-5-10(9,3)7-11-6-8/h8,11H,4-7H2,1-3H3/t8-,10+/m1/s1

• InChIKey:
• CHRAJVQLWOMYQI-SCZZXKLOSA-N

• Camphidine is a natural product found in Kaempferia galanga with data available.

1H-Carbazole, 4,9-dihydro-

Usually In Stock

• CAS RN:
• 21865-49-6

• Formula:
• C12H11N

• InChI:
• InChI=1S/C12H11N/c1-3-7-11-9(5-1)10-6-2-4-8-12(10)13-11/h1-5,7,13H,6,8H2

• InChIKey:
• KWSUDRFZRMPRDF-UHFFFAOYSA-N

• 1H-Carbazole, 4,9-dihydro- is a useful research compound. Its molecular formula is C12H11N and its molecular weight is 169.22 g/mol. The purity is usually 95%.

1-(1H-Indol-3-yloxoacetyl)-3-methylpiperidine

Usually In Stock

• CAS RN:
• 71765-49-6

• Formula:
• C16H18N2O2

• InChI:
• InChI=1S/C16H18N2O2/c1-11-5-4-8-18(10-11)16(20)15(19)13-9-17-14-7-3-2-6-12(13)14/h2-3,6-7,9,11,17H,4-5,8,10H2,1H3

• InChIKey:
• HRBAXCRGVDBNNC-UHFFFAOYSA-N

• 1-(1H-Indol-3-yloxoacetyl)-3-methylpiperidine is a useful research compound. Its molecular formula is C16H18N2O2 and its molecular weight is 270.33 g/mol. The purity is usually 95%.

Isoquinolin-1-yl(4-methoxyphenyl)methyl benzoate

In Stock

• CAS RN:
• 102665-49-6

• Formula:
• C24H19NO3

• InChI:
• InChI=1S/C24H19NO3/c1-27-20-13-11-18(12-14-20)23(28-24(26)19-8-3-2-4-9-19)22-21-10-6-5-7-17(21)15-16-25-22/h2-16,23H,1H3

• InChIKey:
• UQPKQCHBJQETBS-UHFFFAOYSA-N

• Isoquinolin-1-yl(4-methoxyphenyl)methyl benzoate is a useful research compound. Its molecular formula is C24H19NO3 and its molecular weight is 369.42. The purity is usually 95%.

2,2-Dimethyl-4'-fluorobutyrophenone

In Stock

• CAS RN:
• 898765-49-6

• Formula:
• C12H15FO

• InChI:
• InChI=1S/C12H15FO/c1-4-12(2,3)11(14)9-5-7-10(13)8-6-9/h5-8H,4H2,1-3H3

• InChIKey:
• RWPGJNSOUNNSIW-UHFFFAOYSA-N

• 2,2-Dimethyl-4'-fluorobutyrophenone is a useful research compound. Its molecular formula is C12H15FO and its molecular weight is 194.24 g/mol. The purity is usually 95%.

7-Methyl-2-phenylimidazo[1,2-a]pyridine-3-carboxylic acid

In Stock

• CAS RN:
• 220465-49-6

• Formula:
• C15H12N2O2

• InChI:
• InChI=1S/C15H12N2O2/c1-10-7-8-17-12(9-10)16-13(14(17)15(18)19)11-5-3-2-4-6-11/h2-9H,1H3,(H,18,19)

• InChIKey:
• CKYBTUNKLOELPQ-UHFFFAOYSA-N

• 7-Methyl-2-phenylimidazo[1,2-a]pyridine-3-carboxylic acid is a useful research compound. Its molecular formula is C15H12N2O2 and its molecular weight is 252.273. The purity is usually 95%.

8,8-dimethyl-3-phenyl-2-thioxo-1,2,3,6,8,9-hexahydro-4H-pyrano[3',4':5,6]pyrido[2,3-d]pyrimidin-4-one

• CAS RN:
• 267665-49-6

• Formula:
• C18H17N3O2S

• InChI:
• InChI=1S/C18H17N3O2S/c1-18(2)9-14-11(10-23-18)8-13-15(19-14)20-17(24)21(16(13)22)12-6-4-3-5-7-12/h3-8H,9-10H2,1-2H3,(H,19,20,24)

• InChIKey:
• ZKLPYXBVDMORDM-UHFFFAOYSA-N

• 8,8-dimethyl-3-phenyl-2-thioxo-1,2,3,6,8,9-hexahydro-4H-pyrano[3',4':5,6]pyrido[2,3-d]pyrimidin-4-one is a useful research compound. Its molecular formula is C18H17N3O2S and its molecular weight is 339.4g/mol. The purity is usually 95%.

N-(5,5-dioxido-2-phenyl-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-4-methylbenzamide

In Stock

• CAS RN:
• 681265-49-6

• Formula:
• C19H17N3O3S

• InChI:
• InChI=1S/C19H17N3O3S/c1-13-7-9-14(10-8-13)19(23)20-18-16-11-26(24,25)12-17(16)21-22(18)15-5-3-2-4-6-15/h2-10H,11-12H2,1H3,(H,20,23)

• InChIKey:
• FWTCSGKGEVTFAM-UHFFFAOYSA-N

• N-(5,5-dioxido-2-phenyl-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-4-methylbenzamide is a useful research compound. Its molecular formula is C19H17N3O3S and its molecular weight is 367.42. The purity is usually 95%.

3-(4-(4-Fluorophenyl)piperazin-1-yl)-1-(3-methoxypropyl)pyrrolidine-2,5-dione

In Stock

• CAS RN:
• 924865-49-6

• Formula:
• C18H24FN3O3

• InChI:
• InChI=1S/C18H24FN3O3/c1-25-12-2-7-22-17(23)13-16(18(22)24)21-10-8-20(9-11-21)15-5-3-14(19)4-6-15/h3-6,16H,2,7-13H2,1H3

• InChIKey:
• OZAKNOAVLOZJOW-UHFFFAOYSA-N

• 3-(4-(4-Fluorophenyl)piperazin-1-yl)-1-(3-methoxypropyl)pyrrolidine-2,5-dione is a useful research compound. Its molecular formula is C18H24FN3O3 and its molecular weight is 349.406. The purity is usually 95%.

4-(2-Formylfuran-3-YL)benzoic acid

In Stock

• CAS RN:
• 597565-49-6

• Formula:
• C12H8O4

• InChI:
• InChI=1S/C12H8O4/c13-7-11-10(5-6-16-11)8-1-3-9(4-2-8)12(14)15/h1-7H,(H,14,15)

• InChIKey:
• FFRLLLWITZHGDQ-UHFFFAOYSA-N

• 4-(2-Formylfuran-3-YL)benzoic acid is a useful research compound. Its molecular formula is C12H8O4 and its molecular weight is 216.19 g/mol. The purity is usually 95%.

Ethyl 3,3-difluoro-2-oxohex-5-enoate

Usually In Stock

• CAS RN:
• 165465-49-6

• Formula:
• C8H10F2O3

• InChI:
• InChI=1S/C8H10F2O3/c1-3-5-8(9,10)6(11)7(12)13-4-2/h3H,1,4-5H2,2H3

• InChIKey:
• IKJJKIIGFXIFSZ-UHFFFAOYSA-N

• Ethyl 3,3-difluoro-2-oxohex-5-enoate is a useful research compound. Its molecular formula is C8H10F2O3 and its molecular weight is 192.16 g/mol. The purity is usually 95%.

N-(2-(dimethylamino)-2-(1-methylindolin-5-yl)ethyl)-5,6,7,8-tetrahydronaphthalene-2-sulfonamide

In Stock

• CAS RN:
• 953965-49-6

• Formula:
• C23H31N3O2S

• InChI:
• InChI=1S/C23H31N3O2S/c1-25(2)23(19-9-11-22-20(14-19)12-13-26(22)3)16-24-29(27,28)21-10-8-17-6-4-5-7-18(17)15-21/h8-11,14-15,23-24H,4-7,12-13,16H2,1-3H3

• InChIKey:
• IJRZCIZZVUXRJO-UHFFFAOYSA-N

• N-(2-(dimethylamino)-2-(1-methylindolin-5-yl)ethyl)-5,6,7,8-tetrahydronaphthalene-2-sulfonamide is a useful research compound. Its molecular formula is C23H31N3O2S and its molecular weight is 413.58. The purity is usually 95%.

Delta3,2-Hydroxylbakuchiol

In Stock

• CAS RN:
• 178765-49-6

• Formula:
• C18H24O2

• InChI:
• InChI=1S/C18H24O2/c1-5-18(4,13-6-12-17(2,3)20)14-11-15-7-9-16(19)10-8-15/h5-12,14,19-20H,1,13H2,2-4H3/b12-6+,14-11+/t18-/m1/s1

• InChIKey:
• KGYDEXUROYEYFL-CEAFDCLWSA-N

• Delta3,2-Hydroxylbakuchiol is a natural product found in Cullen corylifolium with data available.

rac-Propoxyphene-D5

In Stock

• CAS RN:
• 136765-49-6

• Formula:
• C22H29NO2

• InChI:
• InChI=1S/C22H29NO2/c1-5-21(24)25-22(18(2)17-23(3)4,20-14-10-7-11-15-20)16-19-12-8-6-9-13-19/h6-15,18H,5,16-17H2,1-4H3/i7D,10D,11D,14D,15D

• InChIKey:
• XLMALTXPSGQGBX-WVDYZBLBSA-N

• Rac-Propoxyphene-D5 is a useful research compound. Its molecular formula is C22H29NO2 and its molecular weight is 344.51. The purity is usually 95%.

1-(3,4-Dichloro-phenyl)-2-(1,3-dioxolan-2-yl)-ethanone

In Stock

• CAS RN:
• 1263365-49-6

• Formula:
• C11H10Cl2O3

• InChI:
• InChI=1S/C11H10Cl2O3/c12-8-2-1-7(5-9(8)13)10(14)6-11-15-3-4-16-11/h1-2,5,11H,3-4,6H2

• InChIKey:
• GQYIWEIDOKUONP-UHFFFAOYSA-N

• 1-(3,4-Dichloro-phenyl)-2-(1,3-dioxolan-2-yl)-ethanone is a useful research compound. Its molecular formula is C11H10Cl2O3 and its molecular weight is 261.1 g/mol. The purity is usually 95%.

2-(2,6-Dichlorobenzoyl)-4-methylpyridine

In Stock

• CAS RN:
• 1187165-49-6

• Formula:
• C13H9Cl2NO

• InChI:
• InChI=1S/C13H9Cl2NO/c1-8-5-6-16-11(7-8)13(17)12-9(14)3-2-4-10(12)15/h2-7H,1H3

• InChIKey:
• CANZZZRTGXZRPQ-UHFFFAOYSA-N

• 2-(2,6-Dichlorobenzoyl)-4-methylpyridine is a useful research compound. Its molecular formula is C13H9Cl2NO and its molecular weight is 266.12 g/mol. The purity is usually 95%.

2-(cyclopentylamino)quinazolin-4(3H)-one

In Stock

• CAS RN:
• 1328165-49-6

• Formula:
• C13H15N3O

• InChI:
• InChI=1S/C13H15N3O/c17-12-10-7-3-4-8-11(10)15-13(16-12)14-9-5-1-2-6-9/h3-4,7-9H,1-2,5-6H2,(H2,14,15,16,17)

• InChIKey:
• BMWLPLBIONSVCO-UHFFFAOYSA-N

• 2-(cyclopentylamino)quinazolin-4(3H)-one is a useful research compound. Its molecular formula is C13H15N3O and its molecular weight is 229.283. The purity is usually 95%.

N-(1,1a,6,6a-Tetrahydrocyclopropa[a]inden-1-ylmethyl)prop-2-enamide

Usually In Stock

• CAS RN:
• 2109465-49-6

• Formula:
• C14H15NO

• InChI:
• InChI=1S/C14H15NO/c1-2-13(16)15-8-12-11-7-9-5-3-4-6-10(9)14(11)12/h2-6,11-12,14H,1,7-8H2,(H,15,16)

• InChIKey:
• FRAQZHPCBWXYLW-UHFFFAOYSA-N

• N-(1,1a,6,6a-Tetrahydrocyclopropa[a]inden-1-ylmethyl)prop-2-enamide is a useful research compound. Its molecular formula is C14H15NO and its molecular weight is 213.28. The purity is usually 95%.

7-(4-Isopropylbenzyl)-2-[(2-methyl-5-pyrimidinyl)methyl]-2,7-diazaspiro[4.5]decan-6-one

In Stock

• CAS RN:
• 1069765-49-6

• Formula:
• C24H32N4O

• InChI:
• InChI=1S/C24H32N4O/c1-18(2)22-7-5-20(6-8-22)16-28-11-4-9-24(23(28)29)10-12-27(17-24)15-21-13-25-19(3)26-14-21/h5-8,13-14,18H,4,9-12,15-17H2,1-3H3

• InChIKey:
• VSQLUTMWABIBAD-UHFFFAOYSA-N

• 7-(4-Isopropylbenzyl)-2-[(2-methyl-5-pyrimidinyl)methyl]-2,7-diazaspiro[4.5]decan-6-one is a useful research compound. Its molecular formula is C24H32N4O and its molecular weight is 392.5 g/mol. The purity is usually 95%.

2-Amino-3-(5-nitro-6-oxo-1H-pyridin-3-yl)propanoic acid;dihydrochloride

In Stock

• CAS RN:
• 2361665-49-6

• Formula:
• C8H11Cl2N3O5

• InChI:
• InChI=1S/C8H9N3O5.2ClH/c9-5(8(13)14)1-4-2-6(11(15)16)7(12)10-3-4;;/h2-3,5H,1,9H2,(H,10,12)(H,13,14);2*1H

• InChIKey:
• OUQKILWESMOVAN-UHFFFAOYSA-N

• 2-Amino-3-(5-nitro-6-oxo-1H-pyridin-3-yl)propanoic acid;dihydrochloride is a useful research compound. Its molecular formula is C8H11Cl2N3O5 and its molecular weight is 300.09. The purity is usually 95%.